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Compound of Interest

Compound Name: (Ethoxymethoxy)cyclododecane

Cat. No.: B1620334 Get Quote

For researchers, scientists, and fragrance development professionals, the selection of a fixative

is a critical step in creating long-lasting and olfactively balanced fragrances. This guide

provides a comparative performance overview of (Ethoxymethoxy)cyclododecane against

other prominent woody fixatives, supported by available data and standardized experimental

methodologies.

(Ethoxymethoxy)cyclododecane, commercially known as Boisambrene Forte, is a synthetic

aroma chemical prized for its warm, woody, and amber-like scent profile.[1] It serves as a base

note and fixative, contributing to the longevity and structure of a fragrance.[2] This guide will

compare its performance characteristics with other widely used synthetic and natural woody

fixatives: Iso E Super, Ambroxan, Vetiver, and Sandalwood.

Quantitative Performance Data
The following table summarizes the key performance indicators for

(Ethoxymethoxy)cyclododecane and its counterparts. Substantivity, a measure of how long a

fragrance material lasts, is a crucial factor in fixative performance.
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Fixative Type Odor Profile
Substantivity (on
smelling strip)

(Ethoxymethoxy)cyclo

dodecane
Synthetic Woody, Cedar, Amber. 168 hours[3]

Iso E Super Synthetic

Smooth, woody,

amber with a "velvet"

like sensation.[4]

> 48 hours[4]

Ambroxan Synthetic
Ambery, woody, with

cedar-like nuances.[5]
Over 1 month[5]

Vetiver Oil Natural
Deep, earthy, woody,

and smoky.[2]
Excellent tenacity

Sandalwood Oil Natural
Rich, sweet, creamy,

and woody.[6]
999 hours

Experimental Protocols
To ensure objective and reproducible performance data, standardized experimental protocols

are essential. Below are detailed methodologies for key experiments in the evaluation of

fragrance fixatives.

Substantivity Assessment on a Smelling Strip
(Evaporation Rate)
This experiment determines the longevity of a fragrance material on a neutral substrate.

Objective: To measure the time it takes for the characteristic odor of a fixative to become

undetectable on a standard smelling strip.

Materials:

Standard paper smelling strips (blotters)

Micropipette
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The fixative materials to be tested, diluted to a standard concentration (e.g., 10% in

ethanol)

A controlled environment with consistent temperature and airflow.

Procedure:

Using a micropipette, apply a precise amount (e.g., 0.1 mL) of the diluted fixative solution

to the tip of a smelling strip.

Allow the solvent to evaporate for a few minutes.

A panel of trained sensory analysts evaluates the odor of the strip at regular intervals (e.g.,

every hour for the first 8 hours, then every 24 hours).

The time at which the majority of the panel can no longer detect the characteristic odor of

the material is recorded as its substantivity.

Sensory Panel Evaluation for Odor Profile and Fixation
Efficacy
This protocol outlines a method for a trained sensory panel to evaluate the odor characteristics

and the fixative effect of the materials in a simple fragrance composition.

Objective: To characterize the odor profile of each fixative and its ability to prolong the

perception of more volatile top and middle notes.

Methodology:

Panel Selection and Training: A panel of at least 8-10 trained individuals with

demonstrated olfactory acuity is selected. Training involves familiarization with a wide

range of fragrance raw materials and descriptive terminology.

Sample Preparation:

Solutions of each fixative at a standard concentration (e.g., 5% in ethanol) are prepared

for odor profile evaluation.
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Simple fragrance compositions are created, each containing a standard blend of top

and middle notes (e.g., citrus and floral) and one of the fixatives being tested at a set

concentration (e.g., 10% of the total fragrance concentrate). A control sample without

any fixative is also prepared.

Evaluation Procedure:

For the odor profile, panelists dip smelling strips into the individual fixative solutions and

record descriptive terms for the scent at different time points (initial, after 1 hour, after 24

hours).

For fixation efficacy, panelists evaluate the complete fragrance compositions on

smelling strips at various intervals (e.g., 15 minutes, 1 hour, 4 hours, 8 hours, 24 hours).

They rate the intensity of the top and middle notes at each time point.

Data Analysis: The intensity ratings for the top and middle notes in the presence of each

fixative are compared to the control. A fixative is considered more effective if it maintains a

higher intensity of the more volatile notes for a longer period.
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Logical Relationship of Fixative Properties
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In conclusion, (Ethoxymethoxy)cyclododecane is a versatile and effective woody fixative with

a respectable substantivity. While synthetic options like Ambroxan and natural ingredients like

Sandalwood oil may offer greater longevity on a smelling strip, the choice of a fixative ultimately

depends on the desired odor profile, cost-effectiveness, and its synergistic interaction with

other components in the fragrance blend. The provided experimental protocols offer a

framework for conducting in-house comparative studies to determine the most suitable fixative

for a specific application.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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